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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115

In-Depth Technical Guide: Monoethanolamine
Lauryl Sulfate

This guide provides a comprehensive overview of monoethanolamine lauryl sulfate, a widely
utilized anionic surfactant. It is intended for researchers, scientists, and professionals in drug
development and formulation who require detailed information on its chemical and physical
properties, synthesis, and structure.

Core Properties of Monoethanolamine Lauryl
Sulfate

Monoethanolamine lauryl sulfate is an organic salt formed by the reaction of
monoethanolamine with lauryl sulfuric acid.[1] It is valued in numerous applications, particularly
in personal care and cosmetic products, for its excellent surfactant properties, including
cleansing, foaming, and emulsifying actions.[1][2][3][4] The molecule's amphiphilic nature,
possessing both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail,
allows it to reduce the surface tension between oil and water, facilitating the removal of dirt and
oil.[2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of monoethanolamine lauryl
sulfate.
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Property Value Source
Molecular Formula C14H33NO5S [1112]1[5]
Molecular Weight 327.48 g/mol [1105161[7]
CAS Number 4722-98-9 [11[2][5]

2-hydroxyethylazanium;
IUPAC Name [1]
dodecyl sulfate

Density Approximately 1.03 g/mL [3]

pH (of a solution) 3.0t04.0 [3]

Experimental Protocols
Synthesis of Monoethanolamine Lauryl Sulfate

The industrial synthesis of monoethanolamine lauryl sulfate is a multi-step process that
involves the sulfation of lauryl alcohol followed by neutralization with monoethanolamine.[1]

1. Sulfation of Lauryl Alcohol:

o Reactants: Dodecanol (lauryl alcohol) and a sulfonating agent (e.g., chlorosulfonic acid or
sulfur trioxide).

o Procedure: Dodecanol is reacted with the sulfonating agent under controlled temperature
conditions to produce lauryl sulfuric acid and a byproduct (e.g., hydrogen chloride if
chlorosulfonic acid is used). The reaction is highly exothermic and requires careful
temperature management to prevent unwanted side reactions and degradation of the
product.

o Byproduct Removal: If hydrogen chloride is produced, it is typically removed by vacuum
stripping.[8]

2. Neutralization:

e Reactants: Lauryl sulfuric acid and monoethanolamine.
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e Procedure: The lauryl sulfuric acid is carefully neutralized with an aqueous solution of
monoethanolamine. The reaction is carried out with constant stirring and cooling to control
the exothermic neutralization process. The pH of the resulting solution is adjusted to the
desired range.

3. Puirification:

o The final product may undergo further purification steps to remove any unreacted starting
materials or byproducts, ensuring the desired quality and purity for its intended application.

[1]

Visualizations
Chemical Structure of Monoethanolamine Lauryl Sulfate

The following diagram illustrates the ionic interaction between the lauryl sulfate anion and the
monoethanolammonium cation.
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Lauryl Sulfate Anion
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Caption: lonic structure of monoethanolamine lauryl sulfate.
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Experimental Workflow for Synthesis

This diagram outlines the general workflow for the synthesis of monoethanolamine lauryl
sulfate.

Synthesis of Monoethanolamine Lauryl Sulfate
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Caption: General workflow for the synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Monoethanolamine lauryl sulfate (EVT-404610) | 4722-98-9 [evitachem.com]
e 2. CAS 4722-98-9: Monoethanolamine-lauryl sulfate [cymitquimica.com]

e 3. MEA-Lauryl Sulfate - PCC Group Product Portal [products.pcc.eu]

e 4. cosmileeurope.eu [cosmileeurope.eu]

e 5. Monoethanolamine lauryl sulfate | C14H33NOS5S | CID 78449 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. GSRS [gsrs.ncats.nih.gov]

7. MEA-lauryl sulfate, 4722-98-9 [thegoodscentscompany.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1606115?utm_src=pdf-body
https://www.benchchem.com/product/b1606115?utm_src=pdf-body
https://www.benchchem.com/product/b1606115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606115?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-404610
https://cymitquimica.com/cas/4722-98-9/
https://www.products.pcc.eu/en/inci-names/mea-lauryl-sulfate/
https://cosmileeurope.eu/inci/detail/8723/mea-lauryl-sulfate/
https://pubchem.ncbi.nlm.nih.gov/compound/Monoethanolamine-lauryl-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Monoethanolamine-lauryl-sulfate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0AJD35M46A
http://www.thegoodscentscompany.com/data/rw1098641.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 8. RU2271351C1 - Method for preparing sodium lauryl sulfate - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [molecular weight and formula of monoethanolamine
lauryl sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606115#molecular-weight-and-formula-of-
monoethanolamine-lauryl-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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